Cas no 111509-11-6 (6-Isoquinolinol,1,2,3,4-tetrahydro-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-,(1R)-)

• Product Name: 6-Isoquinolinol,1,2,3,4-tetrahydro-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-,(1R)-
• CAS No: 111509-11-6
• MF: C₂₁H₂₇NO₅
• MW: 373.442786455154
• CID: 179839
• PubChem ID: 183312
• Update Time: 2025-04-19

6-Isoquinolinol,1,2,3,4-tetrahydro-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-,(1R)- Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol,1,2,3,4-tetrahydro-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-,(1R)-
• (1R)-1-[2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl]-7-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-6-ol
• 6-Isoquinolinol, 1,2,3,4-tetrahydro-1-(2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl)-7-methoxy-2-methyl-, (1R)-
• 6-Isoquinolinol, 1,2,3,4-tetrahydro-1-(2-(3-hydroxy-4,5-dimethoxyphenyl)ethyl)-7-methoxy-2-methyl-, (R)-
• Isoautumnaline, (-)-
• DTXSID70149677
• 111509-11-6
• (-)-Isoautumnaline
• Isoautumnaline

• Inchi： 1S/C21H27NO5/c1-22-8-7-14-11-17(23)19(25-2)12-15(14)16(22)6-5-13-9-18(24)21(27-4)20(10-13)26-3/h9-12,16,23-24H,5-8H2,1-4H3/t16-/m1/s1
• InChI Key： GFNRNKOPJMPASU-MRXNPFEDSA-N
• SMILES： O(C)C1C(=CC2CCN(C)[C@H](CCC3C=C(C(=C(C=3)OC)OC)O)C=2C=1)O

Computed Properties

• Exact Mass: 373.18901
• Monoisotopic Mass: 373.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 542.4°Cat760mmHg
• Flash Point: 281.8°C
• Refractive Index: 1.577
• PSA: 71.39
• LogP: 3.22330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phenethylisoquinoline alkaloids Phenethylisoquinoline alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phenethylisoquinoline alkaloids